Cas no 194922-78-6 ((1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol)

• Product Name: (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol
• CAS No: 194922-78-6
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 3864896
• PubChem ID: 11816493
• Update Time: 2025-06-12

(1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(phenylethynyl)-, (1S-trans)-
• Cyclohexanol, 2-(2-phenylethynyl)-, (1S,2R)-
• (1S,2R)-2-(2-Phenylethynyl)cyclohexan-1-ol
• AKOS040801367
• F1912-1675
• 194922-78-6
• SCHEMBL21826347
• (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol

• Inchi： 1S/C14H16O/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-3,6-7,13-15H,4-5,8-9H2/t13-,14+/m1/s1
• InChI Key： LRCKFGSKDQTZAQ-KGLIPLIRSA-N
• SMILES： [C@H]1(O)CCCC[C@@H]1C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 200.120115130Da
• Monoisotopic Mass: 200.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol

Chemical Profile of (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol (CAS No. 194922-78-6)

Introduction: The compound (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol, identified by its CAS number 194922-78-6, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This chiral alcohol, featuring a cyclohexane backbone substituted with a phenylethynyl group, has garnered attention due to its structural complexity and potential biological activities. The precise stereochemistry, defined by the (1S,2R) configuration, underscores its importance in the development of enantiomerically pure pharmaceutical agents, where the spatial arrangement of atoms can dramatically influence efficacy and safety profiles.

The (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol molecule belongs to a class of compounds that have been extensively studied for their pharmacological properties. The presence of the phenylethynyl moiety introduces a rigid aromatic ring system connected to the cyclohexane via an alkyne linkage. This structural motif is particularly intriguing because it combines elements that can interact with biological targets in multiple ways—through hydrophobic interactions, π-stacking effects, and potential hydrogen bonding via the hydroxyl group. Such features make it a versatile scaffold for drug design.

In recent years, there has been a growing interest in leveraging advanced synthetic methodologies to access complex stereocenters with high enantiomeric purity. The synthesis of (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol exemplifies this trend, as it requires careful control over reaction conditions to achieve the desired stereochemical outcome. Modern techniques such as asymmetric catalysis and chiral auxiliary-assisted strategies have enabled researchers to construct this molecule with remarkable precision. These advancements not only enhance the yield and scalability of the synthesis but also open doors to exploring derivatives with tailored biological activities.

The pharmacological relevance of (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol stems from its potential interactions with various biological targets. The cyclohexanol group is a common pharmacophore found in many bioactive molecules, known for its ability to engage in hydrogen bonding and modulate enzyme activity. Meanwhile, the phenylethynyl moiety can serve as a docking point for receptors or enzymes due to its aromatic nature and alkyne functionality. Such structural features have led to investigations into its potential roles in modulating pathways related to inflammation, neurodegeneration, and metabolic disorders.

Recent studies have highlighted the compound’s significance in preclinical drug discovery. Researchers have explored its derivatives as candidates for treating neurological disorders by targeting specific enzymes or receptors involved in pathophysiological processes. For instance, modifications of the phenylethynyl group have been shown to influence binding affinities and selectivity profiles, suggesting that fine-tuning this moiety could lead to more effective therapeutic agents. Additionally, computational modeling has been employed to predict how different substituents on the cyclohexane ring might alter the compound’s bioavailability and metabolic stability.

The synthetic approach to (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol also underscores the importance of green chemistry principles in modern pharmaceutical research. By employing catalytic systems that minimize waste and energy consumption, chemists are able to produce this compound in an environmentally sustainable manner. Such efforts align with global initiatives aimed at reducing the ecological footprint of drug development while maintaining high standards of chemical purity and yield.

Furthermore, the stereochemical integrity of (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol is critical for its biological activity. Enantiomers often exhibit distinct pharmacological responses due to their different interactions with chiral biological targets. The (1S,2R) configuration ensures that this compound interacts selectively with specific receptors or enzymes without unwanted side effects caused by its mirror image or other stereoisomers. This level of stereochemical control is essential for advancing from laboratory-scale synthesis to clinical applications where efficacy and safety are paramount.

The future prospects for (1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol are promising as new methodologies continue to emerge in synthetic chemistry and drug discovery. Advances in flow chemistry could enable more efficient production scales for this compound and its derivatives under controlled conditions. Additionally, interdisciplinary collaborations between chemists, biologists, and computer scientists are expected to yield novel insights into how structural modifications can enhance therapeutic potential while minimizing adverse effects.

In conclusion,(1S,2R)-2-(2-phenylethynyl)cyclohexan-1-ol (CAS No. 194922-78-6) stands as a testament to the ingenuity of modern chemical research in designing complex molecules with therapeutic promise. Its unique structural features—combining a cyclohexane scaffold with a phenylethynyl group—make it a valuable candidate for further exploration in medicinal chemistry. As research progresses into new synthetic strategies and pharmacological applications,(1S,2R)-[...] will undoubtedly continue to play a pivotal role in shaping future treatments across various disease domains.